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Compound of Interest

Compound Name:
3-Benzyl-1-methylpiperidine-2,6-

dione

CAS No.: 124482-68-4

Cat. No.: B182081

Get Quote

The piperidine-2,6-dione ring system is a "privileged scaffold" in medicinal chemistry, forming

the core of numerous therapeutic agents, most notably thalidomide and its immunomodulatory

derivatives (IMiDs®) like lenalidomide and pomalidomide.[1][2] These compounds are known to

exert their biological effects by binding to the Cereblon (CRBN) E3 ubiquitin ligase complex,

leading to the degradation of specific target proteins.[1] This mechanism has made the

piperidine-2,6-dione moiety a cornerstone in the development of Proteolysis Targeting

Chimeras (PROTACs).[3]

3-Benzyl-1-methylpiperidine-2,6-dione is a derivative of this important scaffold, featuring a

benzyl group at the 3-position and a methyl group on the piperidine nitrogen. These

substitutions are anticipated to significantly influence its physicochemical properties and,

consequently, its biological activity and pharmacokinetic profile. This guide will systematically

deconstruct the molecule to predict these properties.
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The foundational step in characterizing any chemical entity is to define its structure and

associated identifiers.

Molecular Formula: C₁₃H₁₅NO₂

Molecular Weight: 217.26 g/mol

IUPAC Name: 3-benzyl-1-methylpiperidine-2,6-dione

InChI: InChI=1S/C13H15NO2/c1-14-11(15)7-6-10(8-9-4-2-3-5-9)12(16)13(14)8/h2-5,10H,6-

8H2,1H3

InChIKey: Will be generated upon synthesis and registration.

SMILES: CN1C(=O)CCC(CC2=CC=CC=C2)C1=O

Predicted Physicochemical Properties
The following table summarizes the predicted physicochemical properties of 3-Benzyl-1-
methylpiperidine-2,6-dione, with detailed justifications based on analogous compounds.
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Property Predicted Value
Justification and
Comparative Analysis

Physical State White to off-white solid

Analogs like 1-

benzylpiperidine-2,6-dione and

other substituted piperidine-

2,6-diones are solids at room

temperature.[4] The

introduction of the benzyl and

methyl groups increases the

molecular weight and potential

for crystal lattice interactions.

Melting Point 100 - 120 °C

This is an estimated range. For

comparison, (3S,6S)-3-Benzyl-

6-Isobutylpiperazine-2,5-Dione

has a melting point of 107 -

109 °C.[5] The N-methylation

might slightly lower the melting

point compared to an N-H

analog due to the disruption of

hydrogen bonding, but the

overall molecular rigidity and

size suggest a solid with a

defined melting point.

Boiling Point > 300 °C (Predicted)

High boiling points are

characteristic of such

structures due to their polarity

and molecular weight. For

instance, (R)-3-Amino-1-

benzylpiperidine has a

predicted boiling point of

281.2±33.0 °C.[6] The dione

functionality would likely

increase this further.

Solubility Soluble in organic solvents

(DCM, Chloroform, Ethyl

The piperidine-2,6-dione core

provides some polarity.
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Acetate, DMSO). Slightly

soluble in water.

However, the N-methyl and 3-

benzyl groups are lipophilic,

which will enhance solubility in

organic solvents.[5] Water

solubility is expected to be low,

a common feature for such

substituted heterocyclic

compounds.[6]

pKa
~10.0 (Predicted for the

conjugate acid)

The basicity of the piperidine

nitrogen is significantly

reduced due to the presence

of the two adjacent carbonyl

groups (amide functionality).

However, N-methylpiperidine

has a basic pKa of 10.1.[7] The

electron-withdrawing effect of

the dione will make the

nitrogen in our target molecule

much less basic than in N-

methylpiperidine. The lone pair

on the nitrogen is delocalized

across the two carbonyls,

making it a very weak base.

LogP 1.5 - 2.5 (Predicted)

The octanol-water partition

coefficient (LogP) is a measure

of lipophilicity. N-

methylpiperidine has a LogP of

1.15.[8] The addition of the

benzyl group will increase the

lipophilicity. This predicted

range suggests good cell

permeability.
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As a novel compound, a validated synthetic route is crucial. Below is a proposed pathway and

the analytical workflow for its characterization.

Proposed Synthetic Pathway
A plausible synthesis can be envisioned starting from 2-benzylglutaric acid, followed by

cyclization and N-methylation.

2-Benzylglutaric Acid 2-Benzylglutaric AnhydrideAcetic Anhydride, Heat 3-Benzylpiperidine-2,6-dioneMethylamine 3-Benzyl-1-methylpiperidine-2,6-dioneBase (e.g., NaH), Methyl Iodide

Click to download full resolution via product page

Caption: Proposed synthesis of 3-Benzyl-1-methylpiperidine-2,6-dione.

Step-by-Step Protocol:

Cyclization: 2-Benzylglutaric acid is heated with a dehydrating agent like acetic anhydride to

form 2-benzylglutaric anhydride.

Imide Formation: The resulting anhydride is treated with methylamine to open the ring and

then cyclize upon heating to form 3-benzyl-1-methylpiperidine-2,6-dione. This is a one-pot

reaction from the anhydride.

Alternative N-methylation: Alternatively, 3-benzylpiperidine-2,6-dione (formed by reacting the

anhydride with ammonia) can be N-methylated using a suitable base like sodium hydride

followed by an electrophile like methyl iodide.[9]

Purification: The final product would be purified using column chromatography on silica gel,

followed by recrystallization to obtain the pure compound.

Analytical Workflow for Structural Confirmation and
Purity Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b182081/docs?utm_src=pdf-body-img#introduction-the-piperidine-2-6-dione-scaffold-and-the-subject-compound
https://www.benchchem.com/product/b182081/docs?utm_src=pdf-body#introduction-the-piperidine-2-6-dione-scaffold-and-the-subject-compound
https://www.benchchem.com/product/b182081/docs?utm_src=pdf-body#introduction-the-piperidine-2-6-dione-scaffold-and-the-subject-compound
https://prepchem.com/1-3-1-2-1-methylethoxy-phenyl-4-piperazinyl-methyl-phenyl-methyl-piperidine-2-6-dione/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Output

Purification & Purity

Structural Elucidation

Crude Product

TLC for reaction monitoring

HPLC/UPLC for Purity (>95%)

Mass Spectrometry (MS)
Expected M+H+: 218.11

NMR Spectroscopy
(¹H, ¹³C, COSY, HSQC)

Infrared (IR) Spectroscopy
C=O stretches ~1680-1720 cm⁻¹

Characterized Compound

Click to download full resolution via product page

Caption: Workflow for analytical characterization.

Explanation of Analytical Techniques:
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High-Performance Liquid Chromatography (HPLC): This will be the primary method to

assess the purity of the final compound. A purity of >95% is the standard for further biological

testing.

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is expected to

show a prominent peak for the protonated molecule [M+H]⁺ at m/z 218.11, confirming the

molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will be crucial for confirming the structure. Expected signals include a singlet for

the N-methyl group (~3 ppm), multiplets for the piperidine ring protons, and signals in the

aromatic region (7.2-7.4 ppm) for the benzyl group.

¹³C NMR: Will show the correct number of carbon signals, including two distinct carbonyl

signals (~170-175 ppm).

Infrared (IR) Spectroscopy: Will confirm the presence of the dione functionality with strong

C=O stretching bands in the region of 1680-1720 cm⁻¹.

Potential Biological Significance and Research
Applications
The structural similarity of 3-Benzyl-1-methylpiperidine-2,6-dione to known IMiDs suggests

that it could be a ligand for the Cereblon (CRBN) protein.[1][3] The substituents at the N1 and

C3 positions are critical for modulating binding affinity and subsequent biological activity.

Potential Research Applications:

CRBN Ligand Discovery: The compound can be screened for its binding affinity to CRBN.

PROTAC Development: If it binds to CRBN, it can be developed into a warhead for

PROTACs to induce the degradation of specific target proteins.

Oncology and Immunology Research: Given the roles of IMiDs, this compound could be

investigated for anti-cancer and immunomodulatory properties.[1]
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Safety and Handling
As a novel chemical entity, 3-Benzyl-1-methylpiperidine-2,6-dione should be handled with

care in a laboratory setting. Based on analogs, it may cause skin, eye, and respiratory irritation.

[4][10] Standard personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves, should be worn. All manipulations should be performed in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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